Cas no 61466-26-0 (5H-[1]Benzopyrano[4,3-d]pyrimidin-5-ol, 2-amino-9-chloro-)
![5H-[1]Benzopyrano[4,3-d]pyrimidin-5-ol, 2-amino-9-chloro- structure](https://www.kuujia.com/scimg/cas/61466-26-0x500.png)
61466-26-0 structure
Product name:5H-[1]Benzopyrano[4,3-d]pyrimidin-5-ol, 2-amino-9-chloro-
5H-[1]Benzopyrano[4,3-d]pyrimidin-5-ol, 2-amino-9-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 5H-[1]Benzopyrano[4,3-d]pyrimidin-5-ol, 2-amino-9-chloro-
- 2-amino-9-chloro-5H-chromeno[4,3-d]pyrimidin-5-ol
- 61466-26-0
- DTXSID90492197
- 2-Amino-9-chloro-5H-[1]benzopyrano[4,3-d]pyrimidin-5-ol
-
- Inchi: InChI=1S/C11H8ClN3O2/c12-5-1-2-8-6(3-5)9-7(10(16)17-8)4-14-11(13)15-9/h1-4,10,16H,(H2,13,14,15)
- InChI Key: DAQDSLQRNYWFNS-UHFFFAOYSA-N
- SMILES: C1=CC2=C(C=C1Cl)C3=NC(=NC=C3C(O2)O)N
Computed Properties
- Exact Mass: 249.03064
- Monoisotopic Mass: 249.0305042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- PSA: 81.26
5H-[1]Benzopyrano[4,3-d]pyrimidin-5-ol, 2-amino-9-chloro- Related Literature
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
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Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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